Cas no 2361638-66-4 (4-Isoxazolamine, 5-(tetrahydro-2H-pyran-4-yl)-, hydrochloride (1:1))

• Product Name: 4-Isoxazolamine, 5-(tetrahydro-2H-pyran-4-yl)-, hydrochloride (1:1)
• CAS No: 2361638-66-4
• MF: C₈H₁₃ClN₂O₂
• MW: 204.654021024704
• CID: 5412993
• Update Time: 2025-11-06

4-Isoxazolamine, 5-(tetrahydro-2H-pyran-4-yl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolamine, 5-(tetrahydro-2H-pyran-4-yl)-, hydrochloride (1:1)

• Inchi： 1S/C8H12N2O2.ClH/c9-7-5-10-12-8(7)6-1-3-11-4-2-6;/h5-6H,1-4,9H2;1H
• InChI Key： DHMDDUSQFCHJEV-UHFFFAOYSA-N
• SMILES： NC1C=NOC=1C1CCOCC1.Cl

Additional information on 4-Isoxazolamine, 5-(tetrahydro-2H-pyran-4-yl)-, hydrochloride (1:1)

CAS No. 2361638-66-4: 4-Isoxazolamine, 5-(tetrahydro-2H-pyran-4-yl)-, hydrochloride (1:1) – Structural Characterization and Emerging Applications in Chemical Biology

The compound 4-Isoxazolamine, 5-(tetrahydro-2H-pyran-4-yl)-, hydrochloride (1:1), identified by the CAS No. 2361638-66-4, represents a novel class of heterocyclic amine derivatives with unique structural features and potential functional versatility. Its core scaffold integrates an isoxazole ring system with a tetrahydro-pyran moiety, stabilized through a salt formation with hydrochloric acid in a 1:1 stoichiometric ratio. This structural configuration positions it as a promising candidate for applications in medicinal chemistry and materials science, particularly in the design of bioactive molecules with tailored pharmacokinetic properties.

The isoxazole ring (C₃H₃NO) is a well-established five-membered heterocycle containing one oxygen and one nitrogen atom, known for its stability and ability to participate in hydrogen bonding interactions. In this compound, the isoxazole is substituted at the 5-position by a tetrahydro-pyran ring (C₅H₉O), which introduces additional conformational flexibility and hydrophobic character. The tetrahydro-pyran substituent itself is a saturated cyclic ether that has been extensively utilized in pharmaceutical development due to its compatibility with biological systems and capacity to modulate molecular polarity.

The hydrochloride salt form (HCl) of this compound plays a critical role in enhancing solubility and stability under physiological conditions. Salt formation with strong acids like HCl is a common strategy in drug development to improve bioavailability while maintaining the integrity of the parent molecule’s core structure. Recent studies on similar isoxazole-based salts have demonstrated enhanced aqueous solubility profiles compared to their free base counterparts, suggesting potential advantages for formulation development.

Synthetic pathways for this compound likely involve multistep organic transformations targeting the construction of both the isoxazole and tetrahydropyran moieties. Modern methodologies such as transition-metal-catalyzed cross-coupling reactions or domino processes could be employed to achieve high regioselectivity and yield efficiency. Computational modeling has emerged as an essential tool in optimizing such syntheses by predicting reaction outcomes and energy barriers associated with intermediate formation.

In terms of biological activity, preliminary investigations into structurally related compounds suggest that isoxazole derivatives often exhibit enzyme inhibition properties or receptor modulation capabilities. The presence of both heterocyclic rings in this molecule may enable dual binding interactions with target proteins through hydrogen bonding (via nitrogen/oxygen atoms) and π-stacking effects (via aromatic systems). These characteristics align with current trends in fragment-based drug discovery programs that prioritize multi-target engagement.

From an analytical chemistry perspective, characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are indispensable for confirming the molecular identity of this compound. The distinct signals from both the isoxazole ring protons (δ ~7.0–7.5 ppm) and tetrahydropyran methylene groups (δ ~3.0–3.5 ppm) provide clear spectral fingerprints for quality control purposes. Additionally, X-ray crystallography could be employed to determine precise three-dimensional conformations when crystalline samples are available.

Environmental stability assessments indicate that this compound maintains structural integrity under standard storage conditions (e.g., room temperature in sealed containers). However, prolonged exposure to moisture or extreme pH levels may affect the hydrochloride salt’s crystallinity through hydration/dehydration cycles—a consideration important for long-term storage protocols.

In materials science applications, derivatives of this scaffold could find utility as building blocks for functional polymers or self-assembling nanostructures due to their defined geometries and tunable intermolecular interactions. Recent advances in supramolecular chemistry have demonstrated how controlled placement of heteroatoms can direct hierarchical assembly processes at the nanoscale level.

Ongoing research continues to explore new dimensions of this chemical entity’s potential across diverse fields including agrochemicals where selective enzyme inhibition mechanisms are highly desirable traits for crop protection agents without off-target effects on non-target organisms.